N-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)-2-((4-methylphenyl)sulfonyl)ethanamide

• IUPAC Name: N'-(5,5-dimethyl-3-oxocyclohexen-1-yl)-2-(4-methylphenyl)sulfonylacetohydrazide
• InChI: InChI=1S/C17H22N2O4S/c1-12-4-6-15(7-5-12)24(22,23)11-16(21)19-18-13-8-14(20)10-17(2,3)9-13/h4-8,18H,9-11H2,1-3H3,(H,19,21)
• InChI Key: BDZFIDYFQVQOFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NNC2=CC(=O)CC(C2)(C)C
• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol

Description

N-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)-2-((4-methylphenyl)sulfonyl)ethanamide is a useful research compound. Its molecular formula is C17H22N2O4S and its molecular weight is 350.43. The purity is usually 95%.
BenchChem offers high-quality N-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)-2-((4-methylphenyl)sulfonyl)ethanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)-2-((4-methylphenyl)sulfonyl)ethanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study by Ghorab et al. (2017) synthesized a series of compounds related to the chemical structure , demonstrating significant antimicrobial activity against a variety of Gram-positive and Gram-negative bacteria, as well as fungi. These compounds showed potential as antibacterial and antifungal agents, with some displaying higher activity compared to reference drugs. Molecular modeling within the study suggested that these compounds achieve their effects through similar orientations and binding interactions within the bacterial enzyme dihydropteroate synthase (Ghorab, Soliman, Alsaid, & Askar, 2017).

Synthetic Chemistry Applications

Enaminoketones, closely related to the query compound, have been utilized in synthetic chemistry for the preparation of various heterocyclic compounds. Jirkovsky (1974) discussed the preparation and reactions of N-substituted 3-amino-2-cyclohexen-1-ones, highlighting their utility in synthetic routes (Jirkovsky, 1974). Furthermore, the study by Ashry, Awad, & Bdeewy (2019) on functionalized enaminones presented the synthesis of tetrahydroindazol-4(5H)one and 7-thione derivatives, illustrating the versatility of these compounds in generating new chemical structures (Ashry, Awad, & Bdeewy, 2019).

Synthesis of Ionic Liquids

Fringuelli, Pizzo, Tortoioli, & Vaccaro (2004) reported the synthesis of beta-amino alcohols and ionic liquids through the solvent-free aminolysis of 1,2-epoxides, demonstrating an environmentally friendly method for generating compounds with potential applications in various industries, including pharmaceuticals and materials science (Fringuelli, Pizzo, Tortoioli, & Vaccaro, 2004).